Cas no 1310404-98-8 (4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester)

• Product Name: 4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester
• CAS No: 1310404-98-8
• MF: C₁₁H₁₆BBrO₂S
• MW: 303.0235414505
• MDL: MFCD08063142
• CID: 3047568
• PubChem ID: 53398610
• Update Time: 2025-04-21

4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-5-methylthiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• MFCD08063142
• AKOS015950204
• EN300-1706437
• 4-Bromo-5-methyl-thiophene-2-boronic acid pinacol ester
• AT16010
• CS-0176303
• BS-30620
• 1310404-98-8

• MDL： MFCD08063142
• Inchi： 1S/C11H16BBrO2S/c1-7-8(13)6-9(16-7)12-14-10(2,3)11(4,5)15-12/h6H,1-5H3
• InChI Key： FPIDNDGAFKWMHD-UHFFFAOYSA-N
• SMILES： BrC1=C(C)SC(B2OC(C)(C)C(C)(C)O2)=C1

Computed Properties

• Exact Mass: 302.01500
• Monoisotopic Mass: 302.01474Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 3.11820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,3,5-trisubstituted thiophenes